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Compound of Interest

Compound Name:
1,2,2,6,6-Pentamethylpiperidin-4-

one

Cat. No.: B1347279 Get Quote

Technical Guide: Physicochemical Properties of
Pentamethylpiperidin-4-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1,2,2,6,6-
pentamethylpiperidin-4-one, a key intermediate in the synthesis of pharmacologically

significant molecules and light stabilizers. This document outlines its known physical constants,

detailed experimental protocols for their determination, and a visualization of its synthesis

pathway.

Core Physical Properties
The physical characteristics of a compound are crucial for its handling, formulation, and

application in research and development. The table below summarizes the key physical

properties of 1,2,2,6,6-pentamethylpiperidin-4-one.
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Property Value Source

Molecular Formula C₁₀H₁₉NO

Molecular Weight 169.26 g/mol

Boiling Point
230-231 °C (at standard

pressure)
[1]

Melting Point Not available [2]

Density 0.949 g/mL (at 25 °C) [1]

Refractive Index n20/D 1.476

Note on Melting Point: Extensive literature searches did not yield a specific melting point for

1,2,2,6,6-pentamethylpiperidin-4-one. Some sources explicitly state the melting point as not

applicable, which may suggest that the compound exists as a liquid at or near room

temperature under standard conditions.[2]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization.

Below are detailed methodologies for the key experiments cited.

Determination of Boiling Point (Distillation Method)
The boiling point of 1,2,2,6,6-pentamethylpiperidin-4-one can be accurately determined using

a standard distillation apparatus.

Apparatus:

Round-bottom flask (50 mL)

Distillation head

Condenser

Receiving flask
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Thermometer (calibrated)

Heating mantle

Boiling chips

Clamps and stands

Procedure:

Assemble the distillation apparatus, ensuring all joints are securely clamped.

Place approximately 20 mL of 1,2,2,6,6-pentamethylpiperidin-4-one and a few boiling

chips into the round-bottom flask.

Position the thermometer in the distillation head such that the top of the mercury bulb is level

with the bottom of the side arm leading to the condenser.

Begin circulating cold water through the condenser.

Gently heat the flask using the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor rises.

Record the temperature at which a steady stream of distillate is collected in the receiving

flask. This temperature represents the boiling point of the substance.

Record the ambient atmospheric pressure, as boiling point is pressure-dependent.

Synthesis Workflow
1,2,2,6,6-Pentamethyl-4-piperidone is synthesized from 2,2,6,6-tetramethyl piperidone. The

following diagram illustrates the experimental workflow for this synthesis.

2,2,6,6-Tetramethyl Piperidone
+ Dimethyl Sulfate

Reaction Vessel
(with Alkaline Substance & Solvent)

Addition Stirring at
Controlled Temperature CoolingAfter reaction completion Filtration Concentration Rectification 1,2,2,6,6-Pentamethyl-4-piperidone
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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